Cas no 321351-72-8 (7-Oxa-3-azabicyclo[4.2.0]octane)

• Product Name: 7-Oxa-3-azabicyclo[4.2.0]octane
• CAS No: 321351-72-8
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD28139637
• CID: 5046980
• PubChem ID: 83478528
• Update Time: 2026-02-28

7-Oxa-3-azabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• 7-oxa-3-azabicyclo[4.2.0]octane
• 8-oxa-4-azabicyclo[4.2.0]octane
• 7-Oxa-3-azabicyclo[4.2.0]octane

• MDL： MFCD28139637
• Inchi： 1S/C6H11NO/c1-2-7-3-5-4-8-6(1)5/h5-7H,1-4H2
• InChI Key： PYESHYUOWMGQTR-UHFFFAOYSA-N
• SMILES： O1CC2CNCCC12

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 7-Oxa-3-azabicyclo[4.2.0]octane

7-Oxa-3-Azabicyclo[4.2.0]Octane: A Comprehensive Overview

The compound 7-Oxa-3-Azabicyclo[4.2.0]Octane (CAS No: 321351-72-8) is a bicyclic amine with a unique structural arrangement that has garnered significant attention in both academic and industrial research. This compound belongs to the class of bicyclic amines, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The bicyclo[4.2.0]octane framework is particularly notable for its rigidity and stability, which contribute to its versatility in various chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-Oxa-3-Azabicyclo[4.2.0]Octane through a variety of methodologies, including ring-closing metathesis, Michael addition, and other transition-metal-catalyzed processes. These methods have not only improved the yield and purity of the compound but also opened new avenues for its functionalization and modification. For instance, researchers have successfully incorporated substituents at the nitrogen atom or oxygen-containing positions to enhance its reactivity and selectivity in catalytic applications.

One of the most promising applications of 7-Oxa-3-Azabicyclo[4.2.0]Octane lies in its use as a chiral ligand in asymmetric catalysis. The compound's rigid structure and chiral environment make it an ideal candidate for enantioselective reactions, such as epoxidation, cyclopropanation, and aldol additions. Recent studies have demonstrated that derivatives of this compound can achieve high enantioselectivity (up to 99% ee) in these reactions, making them valuable tools in the synthesis of complex natural products and pharmaceutical intermediates.

In the field of materials science, 7-Oxa-3-Azabicyclo[4.2.0]Octane has been explored as a building block for constructing advanced materials with tailored properties. For example, its incorporation into polymer frameworks has led to materials with enhanced mechanical strength and thermal stability. Additionally, its ability to form stable metal complexes has made it a candidate for applications in coordination chemistry and catalysis.

From a biological standpoint, 7-Oxa-3-Azabicyclo[4.2.0]Octane has shown potential as a lead compound in drug discovery efforts targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. Its unique pharmacokinetic profile and ability to modulate key biological pathways make it an attractive scaffold for medicinal chemists.

Recent research has also focused on the environmental impact of 7-Oxa-3-Azabicyclo[4.2.0]Octane and its derivatives. Studies have shown that under certain conditions, the compound can undergo biodegradation or photodegradation, reducing its persistence in the environment. These findings are crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 7-Oxa-3-Azabicyclo[4.2.0]Octane (CAS No: 321351-72-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application development, position it as a key player in modern chemical research.